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Compound of Interest

Compound Name: EC359

Cat. No.: B2459536

Essential guidelines for the safe and compliant disposal of the bioactive small molecule EC359
are outlined below. This procedural document is intended for researchers, scientists, and drug
development professionals to ensure minimal environmental impact and adherence to
laboratory safety protocols.

EC359 is a potent and selective leukemia inhibitory factor receptor (LIFR) inhibitor utilized in
cancer research.[1][2][3][4] While it may be shipped as a non-hazardous chemical for research
purposes, proper disposal is crucial for any bioactive small molecule to prevent potential
environmental and health impacts.[3] Adherence to institutional and local regulations for
chemical waste disposal is mandatory.

Summary of EC359 Chemical Properties

For easy reference, the key chemical identifiers for EC359 are provided in the table below.

Property Value

CAS Number 2012591-09-0[3]
Molecular Formula C36H38F202[3]
Molecular Weight 540.69 g/mol [3]

Potent, selective, and orally active LIFR

Description S
inhibitor.[3][4]
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Step-by-Step Disposal Protocol for EC359

The following protocol outlines the recommended steps for the proper disposal of EC359 in a
laboratory setting. This procedure should be performed in accordance with your institution's
specific chemical hygiene plan and waste disposal guidelines.

1. Personal Protective Equipment (PPE):

o Always wear standard laboratory PPE, including safety glasses, a lab coat, and chemical-
resistant gloves, when handling EC359 and its waste.

2. Waste Segregation:
e Solid Waste:

o Unused or expired pure EC359 powder should be collected in a clearly labeled, sealed
container designated for chemical waste.

o Contaminated materials such as weighing boats, pipette tips, and gloves should be placed
in a separate, sealed waste bag or container also labeled for chemical waste.

e Liquid Waste:

o Solutions containing EC359 (e.g., dissolved in DMSO) should be collected in a
designated, leak-proof, and clearly labeled hazardous waste container.

o Do not mix EC359 waste with other chemical waste streams unless explicitly permitted by
your institution's environmental health and safety (EHS) office.

o Empty Containers:

o The original container of EC359, even if empty, should be treated as chemical waste and
disposed of according to institutional guidelines for empty chemical containers.

3. Labeling:

» All waste containers must be clearly labeled with the full chemical name ("EC359"), the CAS
number (2012591-09-0), and the appropriate hazard warnings as required by your institution.
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4. Storage of Waste:

» Store waste containers in a designated, well-ventilated, and secure area away from
incompatible chemicals.

o Liquid waste containers should be stored in secondary containment to prevent spills.
5. Disposal:

o Contact your institution's EHS office to arrange for the pickup and disposal of the chemical

waste.

o Never dispose of EC359, or materials contaminated with it, down the drain or in the regular

trash.

Experimental Workflow for EC359 Disposal

The following diagram illustrates the logical workflow for the proper disposal of EC359.
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EC359 Disposal Workflow

Preparation

Start: Handling EC359 Waste

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Solid Waste

(Unused powder, contaminated labware)

Waste Segregativ

Empty Original Container

\

;

Collect in Labeled,

Sealed Chemical Waste Container

Containment & %'abeling

Collect in Labeled, Leak-Proof
Hazardous Waste Container

Y

Treat as Chemical Waste

Final Disposal

e Area econda onta

Click to download full resolution via product page

Caption: Workflow for the safe disposal of EC359.
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Disclaimer: The information provided here is a general guideline. Always consult your
institution's specific safety and disposal protocols and the manufacturer's Safety Data Sheet
(SDS) if available. The absence of a hazard warning does not imply that a substance is benign.
All laboratory chemicals should be handled with care.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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